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Cat. No.: B1670679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical industrial applications of Dimethyl
Phthalate (DMP), a versatile organic compound that played a significant role in the chemical

industry of the 20th century. This document provides a detailed overview of its primary uses,

quantitative production data, historical formulations, and the logical workflows of its application.

Core Industrial Applications
Historically, Dimethyl Phthalate was a key chemical intermediate with a range of applications,

primarily valued for its properties as a plasticizer and an insect repellent. Its utility stemmed

from its ability to impart flexibility to polymers and its effectiveness in repelling various insects,

a critical need during World War II.

Plasticizer for Cellulose-Based Polymers
Dimethyl Phthalate was a widely used plasticizer for cellulose esters, such as cellulose

acetate and nitrocellulose.[1] It enhanced the flexibility and workability of these materials, which

were used in a variety of products.

Cellulose Acetate: DMP was incorporated into cellulose acetate formulations to produce

films, molded articles, and coatings.[2] While effective, its relatively high volatility compared

to later-developed plasticizers led to its gradual replacement in some applications by

compounds like diethyl phthalate.[3]
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Nitrocellulose Lacquers: DMP's ability to dissolve nitrocellulose made it a crucial component

in the formulation of lacquers and varnishes, particularly for the automotive industry.[1]

These lacquers provided durable and glossy finishes.[2] Its use in this sector was significant

from the 1920s onwards.

Insect Repellent
One of the most critical historical applications of Dimethyl Phthalate was as an insect

repellent. Its development and widespread use were significantly driven by military needs,

especially during World War II, to protect soldiers from insect-borne diseases.[4] DMP was

effective against a range of pests, including mosquitoes and ticks.[1]

Historical Production and Consumption
Quantitative data on the early production of Dimethyl Phthalate is scarce. However, reports

from the U.S. Tariff Commission on "Synthetic Organic Chemicals" provide a snapshot of its

production in the mid-20th century.

Year
U.S. Production
(Thousands of
Pounds)

U.S. Sales
(Thousands of
Pounds)

Unit Value ($/lb)

1963 3,843 3,432 0.21

Source: U.S. Tariff Commission, Synthetic Organic Chemicals, United States Production and

Sales, 1963[1]

Historical Formulations and Experimental Protocols
Detailed experimental protocols from the historical period are not always well-documented in

modern scientific literature. However, historical chemical formularies provide valuable insights

into the practical application of DMP.

Cellulose Acetate Plastic Formulation
An early formulation for cellulose acetate plastics utilizing Dimethyl Phthalate is found in "The

Chemical Formulary, Volume II."
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Protocol:

Ingredients:

Cellulose Acetate

Dimethyl Phthalate (5 parts)

Monomethyl Ether of Ethylene Glycol (90 parts)

Methyl Acetate (5 parts)

Procedure: The components were combined to form a plasticized cellulose acetate

composition suitable for molding or forming into sheets. The exact procedural details for

mixing and processing would have varied depending on the specific end product.

Source: The Chemical Formulary, Volume II[5][6]

Insect Repellent Formulation (World War II Era)
During World War II, Dimethyl Phthalate was a primary active ingredient in insect repellents

used by the military.

Protocol:

Active Ingredient:

Dimethyl Phthalate

Formulation: DMP was often used in its pure form or in simple formulations. A common

preparation involved a 25% solution of Dimethyl Phthalate in alcohol.[7] For a longer-lasting

effect, it was also formulated as a 15% emulsion in vaseline or glycerine.[7]

Application: The repellent was applied directly to the skin or used to impregnate clothing to

provide protection against biting insects.

Source: A Short History of the Flavor Industry, with reference to WWII production.[4]
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Manufacturing Process
The primary historical method for the industrial production of Dimethyl Phthalate was the

esterification of phthalic anhydride with methanol.

Caption: Manufacturing Process of Dimethyl Phthalate.

The reaction was typically catalyzed by a strong acid, such as sulfuric acid.[1] The crude DMP

was then purified, usually by distillation, to yield the final product.

Logical Workflow of Industrial Application
The application of Dimethyl Phthalate in its primary historical roles followed a straightforward

industrial logic.

Plasticizer Application Insect Repellent Application

Cellulose Ester Production

Blending with DMP

Molding/Coating/Film Formation

Final Product (e.g., Lacquer, Plastic Sheet)

DMP Production

Formulation (e.g., with alcohol, emulsifiers)

Packaging
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Caption: Industrial Application Workflow of DMP.
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Signaling Pathways in Insect Repellency
The precise molecular signaling pathways by which Dimethyl Phthalate exerts its repellent

effect on insects were not well understood during the period of its peak historical use. Modern

research on insect repellents suggests that they can act on the olfactory or gustatory systems

of insects, often by targeting specific receptors to create an aversive response. However,

detailed historical documentation on the perceived mechanism of action at a molecular level is

not available.

Conclusion
Dimethyl Phthalate was a historically significant industrial chemical with primary applications

as a plasticizer for cellulose-based polymers and as a crucial insect repellent. Its production

and use were particularly prominent in the mid-20th century. While it has been largely

superseded by other compounds in many of its original applications due to factors like volatility

and the development of more effective alternatives, its historical role provides a valuable case

study in the evolution of industrial chemistry and material science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670679#historical-industrial-applications-of-
dimethyl-phthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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